Cas no 512-74-3 (4-Ethenyl-1-cyclohexene-1,4-dicarboxylic acid)

512-74-3 structure
Product name:4-Ethenyl-1-cyclohexene-1,4-dicarboxylic acid
4-Ethenyl-1-cyclohexene-1,4-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Ethenyl-1-cyclohexene-1,4-dicarboxylic acid
- SCHEMBL8974508
- 512-74-3
- DTXSID401252753
-
- Inchi: InChI=1S/C10H12O4/c1-2-10(9(13)14)5-3-7(4-6-10)8(11)12/h2-3H,1,4-6H2,(H,11,12)(H,13,14)
- InChI Key: ZXCWGLVPXXBCRX-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 196.07355886Da
- Monoisotopic Mass: 196.07355886Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.6Ų
- XLogP3: 1.1
4-Ethenyl-1-cyclohexene-1,4-dicarboxylic acid Related Literature
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Yoko Ishii,Ye Zhou,Kunyun He,Yoichi Takanishi,Jun Yamamoto,Juan de Pablo,Teresa Lopez-Leon Soft Matter, 2020,16, 8169-8178
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Matthew Tirrell Soft Matter, 2011,7, 9572-9582
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Alexander S. Romanov,Florian Chotard,Jahan Rashid,Manfred Bochmann Dalton Trans., 2019,48, 15445-15454
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